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Compound of Interest

Compound Name: 2-Methoxy-5-nitroaniline

Cat. No.: B165355 Get Quote

Essential Safety and Handling Guide for 2-Methoxy-
5-nitroaniline
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) requirements, and operational and disposal plans for handling 2-Methoxy-5-
nitroaniline. It is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices.

Chemical Identifier:

Name: 2-Methoxy-5-nitroaniline

Synonyms: 5-Nitro-o-anisidine

CAS No.: 99-59-2

Hazard Summary
2-Methoxy-5-nitroaniline is classified as a hazardous chemical. It is harmful if swallowed, in

contact with skin, or if inhaled. It is known to cause skin and serious eye irritation and is

suspected of causing genetic defects.[1]

Hazard Statements:

Harmful if swallowed, in contact with skin or if inhaled.[1]
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Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause genetic defects.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Methoxy-5-
nitroaniline to minimize exposure risk.

PPE Category Specification Standards/References

Eye and Face Protection

Tightly fitting safety goggles or

safety glasses with side-

shields.

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[1]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

Consult glove manufacturer

data for specific material

compatibility.

Chemical-resistant lab coat.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

Ensure proper fit and use in

accordance with workplace

respiratory protection

programs.[1]

Operational and Disposal Plans
Adherence to the following procedural steps is mandatory when working with 2-Methoxy-5-
nitroaniline.

Handling and Storage Protocol
Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood, especially when

handling the powder form to avoid dust formation.[1]

Ensure eyewash stations and safety showers are in close proximity to the workstation.[2]

Pre-Handling Preparations:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[1]

Don all required PPE as specified in the table above before handling the chemical.

Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

Store away from incompatible materials such as acids, strong oxidizing agents, acid

anhydrides, acid chlorides, and chloroformates.[1]

Spill and Emergency Procedures
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Emergency Situation Protocol

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash before

reuse.[2]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. If eye

irritation persists, get medical advice/attention.

[1][2]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[2]

Ingestion
Rinse mouth. Call a POISON CENTER or

doctor/physician if you feel unwell.[2]

Small Spills

Dampen the solid spill material with acetone and

transfer the dampened material to a suitable

container. Use absorbent paper dampened with

acetone to pick up any remaining material. Seal

contaminated clothing and absorbent paper in a

vapor-tight plastic bag for eventual disposal.[3]

Disposal Plan
Contaminated materials and waste must be handled as hazardous waste.

Waste Collection:

Collect waste material in a suitable, labeled, and sealed container.

Dispose of contents/container to an approved waste disposal plant.[1]

Disposal of Contaminated PPE:
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Used gloves, lab coats, and other disposable PPE should be collected in a designated

hazardous waste container for disposal.

Regulatory Compliance:

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[1]

Safety Workflow Diagram

Workflow for Safe Handling of 2-Methoxy-5-nitroaniline
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Caption: Logical workflow for the safe handling of 2-Methoxy-5-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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